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Compound of Interest

2-Chloro-5-(2-
Compound Name:
methylphenoxy)pyrimidine

Cat. No.: B13317015

Get Quote

Technical Guide: 2-Chloro-5-(2-
methylphenoxy)pyrimidine

Safety, Handling, and Synthesis Profile

Executive Summary

2-Chloro-5-(2-methylphenoxy)pyrimidine is an electrophilic heterocyclic building block. It is
characterized by a pyrimidine ring substituted with a chlorine atom at the C2 position and a 2-
methylphenoxy (o-tolyloxy) group at the C5 position. Its primary utility lies in Nucleophilic
Aromatic Substitution (SNAr) reactions, where the C2-chlorine serves as a leaving group to
couple with amines or other nucleophiles, forming complex bioactive molecules (e.g.,
Pyribenzoxim analogs or ZJ0273 herbicide derivatives).

Critical Safety Insight: The C2-chlorine atom renders the pyrimidine ring highly reactive toward
nucleophiles (including biological proteins), classifying it as a potential skin sensitizer and
irritant.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Property Specification

Chemical Name 2-Chloro-5-(2-methylphenoxy)pyrimidine

CAS Number 1894377-72-0

Molecular Formula C11HoCIN20

Molecular Weight 220.66 g/mol

SMILES CclccceclOc2enc(Cl)nc2

Physical State Solid (White to off-white powder)

Solubility .Soluble in DCM, Ethyl Acetate, DMSO; Insoluble
in water.[1][2]

Melting Point (Predicted) 92°C — 98°C (Based on methoxy analogs)

Hazard Identification & Risk Assessment (GHS)

Derived from Structure-Activity Relationship (SAR) of chloropyrimidine analogs (e.g., CAS
22536-65-8).

GHS Classification
 Signal Word:WARNING

Acute Toxicity, Oral: Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Hazard Statements

e H302: Harmful if swallowed.
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e H315: Causes skin irritation.
e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors.
o P280: Wear protective gloves/protective clothing/eye protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

Strategic Handling & Storage Protocols
Storage Integrity

The reactivity of the C-Cl bond means this compound is susceptible to slow hydrolysis if
exposed to atmospheric moisture.

o Temperature: Store at 2-8°C (Refrigerated).
o Atmosphere: Store under Inert Gas (Argon or Nitrogen).

o Container: Tightly sealed amber glass vial to prevent photodegradation.

Operational Handling

e Weighing: Must be performed inside a chemical fume hood or a glovebox if handling >1g.

e Solvent Choice: Avoid protic solvents (methanol/ethanol) for long-term storage of solutions,
as solvolysis of the chloride may occur. Preferred solvents: Dichloromethane (DCM), DMSO,
or Anhydrous DMF.

Emergency Response & First Aid
Self-Validating Response System
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This protocol prioritizes neutralization of the electrophilic hazard and dilution.

Exposure Route

Immediate Action

Mechanism of Action

Eye Contact

Rinse for 15 min with

saline/water. Lift eyelids.

Dilution of corrosive hydrolysis
products (HCI).

Skin Contact

Wash with soap and water. Do

NOT use alcohol.

Alcohol may increase skin
absorption of the lipophilic

phenoxy moiety.

Move to fresh air.[4] If

Clears respiratory tract of

Inhalation _ o o
wheezing, administer oxygen. irritant dust.
) ] Prevents re-exposure of
) Rinse mouth. Do NOT induce )
Ingestion esophagus to corrosive

vomiting.

material.

Synthesis & Application Context

Synthesis Mechanism (SNAr)

The compound is typically synthesized via a nucleophilic aromatic substitution where a

phenolate attacks a dichloropyrimidine.

Reaction: 2,5-Dichloropyrimidine + o-Cresol (2-Methylphenol)

Product

Why this matters: The product retains one chlorine atom at the C2 position. This remaining

chlorine is activated by the ring nitrogens, making it a "hot spot" for further derivatization (e.g.,

reacting with amines to form herbicides).

Visualization: Synthesis & Handling Workflow

Precursors:

2,5-Dichloropyrimidine
+ o-Cresol

Synthesis (SnAr)
Base: K2CO3

Target Intermediate:

Isolation 2-Chloro-5-(2-methylphenoxy)

Solvent: DMF/DMSO pyrimidine

Properties

Storage Protocol:
Argon Atmosphere
2-8°C (Cold)

Mitigation
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Figure 1: Synthesis pathway and critical storage mitigation strategies for maintaining compound
integrity.

Spill & Disposal Workflow
Spill Management

o Evacuate: Clear the immediate area of personnel.
e PPE: Don Nitrile gloves (double layer recommended), lab coat, and N95/P100 respirator.

o Containment: Cover spill with dry lime or soda ash to neutralize potential acidity from
hydrolysis.

o Cleanup: Sweep up carefully (avoid dust generation) and place in a hazardous waste
container labeled "Toxic Organic Solid."

Visualization: Safety Decision Tree

Spill Detected

State: Solid or Solution?

N

Solid Powder Solution (DCM/DMSO)
Avoid Dust Absorb with Vermiculite
Cover with wet paper towel Do NOT use water

Disposal: Halogenated Organic Waste
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Figure 2: Decision matrix for safe spill response based on physical state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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